Cas no 1244028-52-1 (Biotin-PEG3-SH)

• Product Name: Biotin-PEG3-SH
• CAS No: 1244028-52-1
• MF: C₁₈H₃₃N₃O₅S₂
• MW: 435.6017
• CID: 4865953
• PubChem ID: 156597077
• Update Time: 2025-06-20

Biotin-PEG3-SH Chemical and Physical Properties

Names and Identifiers

• Biotin-PEG3-SH
• DA-51150
• G89758
• 1244028-52-1
• HY-132115
• 5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N-[2-[2-[2-(2-sulfanylethoxy)ethoxy]ethoxy]ethyl]pentanamide
• CS-0148576
• AKOS040756570
• 5-[(3aS,4S,6aR)-2-oxo-hexahydro-1H-thieno[3,4-d]imidazol-4-yl]-N-(2-{2-[2-(2-sulfanylethoxy)ethoxy]ethoxy}ethyl)pentanamide

• Inchi： 1S/C18H33N3O5S2/c22-16(19-5-6-24-7-8-25-9-10-26-11-12-27)4-2-1-3-15-17-14(13-28-15)20-18(23)21-17/h14-15,17,27H,1-13H2,(H,19,22)(H2,20,21,23)/t14-,15-,17-/m0/s1
• InChI Key： QTWUUKJOPWRRPP-ZOBUZTSGSA-N
• SMILES： S1C([H])([H])[C@@]2([H])[C@@]([H])([C@]1([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C(N([H])C([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])S[H])=O)N([H])C(N2[H])=O

Computed Properties

• Exact Mass: 435.18616351g/mol
• Monoisotopic Mass: 435.18616351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 16
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 124

Additional information on Biotin-PEG3-SH

Introduction to Biotin-PEG3-SH (CAS No: 1244028-52-1) and Its Applications in Modern Research

Biotin, a water-soluble vitamin belonging to the B-complex group, is renowned for its critical role in various biological processes, particularly in carboxylation reactions. The compound with the chemical identifier CAS No: 1244028-52-1, known as Biotin-PEG3-SH, represents a sophisticated derivative of biotin that has garnered significant attention in the field of biochemical research and pharmaceutical development. This molecule is characterized by the attachment of a polyethylene glycol (PEG) chain with three repeating units (PEG3) and a thiol (-SH) group at one end, which endows it with unique properties that make it invaluable in various applications.

The inclusion of the PEG moiety in Biotin-PEG3-SH enhances its solubility and stability, making it more suitable for use in aqueous environments. This modification is particularly advantageous when designing biomolecular probes, diagnostic tools, and therapeutic agents that require prolonged circulation or improved bioavailability. The thiol group, on the other hand, provides a reactive site for further chemical modifications, enabling the conjugation with other biomolecules such as antibodies, peptides, and proteins. These features collectively contribute to the versatility of Biotin-PEG3-SH in interdisciplinary research.

Recent advancements in nanotechnology have further expanded the applications of Biotin-PEG3-SH. Researchers have leveraged its bifunctional nature to develop novel drug delivery systems, where the PEG moiety acts as a steric stabilizer to prevent aggregation, while the biotin moiety facilitates targeted delivery to specific biological receptors. For instance, studies have demonstrated the use of Biotin-PEG3-SH-conjugated nanoparticles for efficient delivery of therapeutic payloads to tumor cells, significantly improving treatment efficacy while minimizing side effects.

In the realm of diagnostics, Biotin-PEG3-SH has been instrumental in the development of highly sensitive and specific biosensors. The biotin component allows for easy immobilization on streptavidin-coated surfaces, enabling the construction of microarrays and flow cytometry assays. These tools are increasingly used for detecting biomarkers associated with various diseases, including cancer and infectious disorders. The PEG chain enhances the stability and reproducibility of these assays, ensuring reliable results across multiple experiments.

The field of bioconjugation chemistry has also benefited immensely from Biotin-PEG3-SH. Its ability to link biotinylated molecules through thiol-click chemistry has revolutionized protein engineering and antibody-drug conjugate (ADC) development. By incorporating Biotin-PEG3-SH into ADCs, researchers can enhance payload retention and reduce off-target effects, leading to more effective treatments for refractory cancers. Furthermore, its use in protein labeling for mass spectrometry has enabled high-throughput analysis of protein-protein interactions, providing insights into complex cellular pathways.

Another emerging application of Biotin-PEG3-SH is in regenerative medicine. Researchers have explored its potential as a scaffold material for tissue engineering due to its ability to promote cell adhesion and growth while maintaining structural integrity. The thiol group allows for covalent bonding with extracellular matrix components, creating a supportive environment for cell proliferation and differentiation. Preliminary studies suggest that Biotin-PEG3-SH-based hydrogels can accelerate wound healing and improve engraftment success rates in tissue transplantation.

The impact of Biotin-PEG3-SH extends beyond academia into industrial applications as well. Pharmaceutical companies are utilizing this compound to develop novel formulations that require controlled release profiles or targeted action. For example, biotinylation using Biotin-PEG3-SH has been employed to create prodrugs that release active pharmaceutical ingredients (APIs) under specific physiological conditions, thereby improving therapeutic outcomes.

Environmental science has also seen contributions from Biotin-PEG3-SH, particularly in the development of biosensors for detecting environmental pollutants. The high specificity of biotin-streptavidin interactions allows researchers to design sensors that can detect trace amounts of toxins or contaminants with remarkable sensitivity. This technology holds promise for monitoring water quality and assessing environmental impact more effectively.

As research continues to evolve, the potential applications of Biotin-PEG3-SH are likely to expand further. Innovations in synthetic chemistry and bioconjugation techniques will continue to unlock new possibilities for this versatile molecule. Whether it is through advanced drug delivery systems, diagnostic tools, or regenerative medicine approaches, Biotin-PEG3-SH is poised to remain at the forefront of biochemical research for years to come.